Cas no 1820712-08-0 (tert-Butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate
• CAS No: 1820712-08-0
• CID: 3043521
• Update Time: 2025-10-29

tert-Butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on tert-Butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate

tert-Butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate (CAS No. 1820712-08-0)

tert-Butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. With its unique structural features, this compound serves as a valuable intermediate in the construction of complex molecules, particularly those with indole frameworks. The CAS number for this compound is 1820712-08-0, which is essential for its identification and reference in scientific literature.

The structure of tert-butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate is characterized by an indole ring system, which is a heterocyclic aromatic structure consisting of a benzene ring fused to a pyrrole ring. The indole moiety is further substituted with a tert-butyl group at the 1-position, a bromine atom at the 3-position, and a hydroxymethyl group at the 6-position. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and potential applications.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in targeting various biological pathways. The presence of the bromine atom at the 3-position makes this compound an excellent candidate for further functionalization through nucleophilic aromatic substitution or cross-coupling reactions. Similarly, the hydroxymethyl group at the 6-position introduces hydrophilic properties, which can enhance solubility and bioavailability when incorporated into drug candidates.

The tert-butyl group at the 1-position serves as a protecting group for the carboxylic acid moiety, which can be readily removed under acidic or basic conditions to regenerate the free carboxylic acid. This feature makes tert-butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate an ideal intermediate for constructing peptide bonds or other carboxylic acid-derived functionalities in medicinal chemistry.

From a synthetic perspective, this compound can be prepared via various routes, including Friedel-Crafts alkylation, Ullmann coupling, or Buchwald-Hartwig amination. The choice of synthetic methodology depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic cross-coupling reactions have further expanded the utility of this compound in constructing biologically active molecules.

In terms of applications, tert-butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate has shown promise as an intermediate in the synthesis of kinase inhibitors, GPCR modulators, and other therapeutic agents. Its unique combination of substituents allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

Moreover, this compound has been employed in the construction of macrocyclic structures through intramolecular cyclization reactions. The presence of both bromine and hydroxymethyl groups provides multiple sites for functionalization, enabling the creation of complex ring systems with potential applications in materials science and nanotechnology.

Recent research has also explored the use of tert-butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate in click chemistry reactions, such as azide–alkyne cycloaddition (CuAAC). These reactions enable rapid assembly of bioactive molecules with high efficiency and selectivity.

In conclusion, tert-butyl 3-bromo-6-(hydroxymethyl)-1H-indole-1-carboxylate (CAS No. 1820712-08-0) is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structural features make it an invaluable tool for constructing complex molecules with diverse biological activities. As research continues to uncover new applications and synthetic strategies for this compound, its role in advancing medicinal chemistry will undoubtedly grow.